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Compound of Interest

Compound Name: N-Acetyl-Calicheamicin

Cat. No.: B15605541 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Acetyl-Calicheamicin is a highly potent, semi-synthetic derivative of the enediyne class of

antitumor antibiotics.[1][2] Originally isolated from the bacterium Micromonospora echinospora,

calicheamicins are among the most potent cytotoxic compounds ever discovered.[1] N-Acetyl-
Calicheamicin functions by binding to the minor groove of DNA, leading to double-strand

breaks and the subsequent induction of apoptosis.[3][4] Its exceptional cytotoxicity makes it a

critical payload component in the development of antibody-drug conjugates (ADCs) for targeted

cancer therapy.[3]

These application notes provide essential information for the safe handling, storage, and use of

N-Acetyl-Calicheamicin in a research and drug development setting. Adherence to these

guidelines is crucial to ensure personnel safety and the integrity of experimental results.

Chemical and Physical Properties
A summary of the key chemical and physical properties of N-Acetyl-Calicheamicin is provided

in the table below for quick reference.
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Property Value

CAS Number 108212-76-6[5]

Molecular Formula C₅₇H₇₆IN₃O₂₂S₄[5]

Molecular Weight 1410.38 g/mol [5]

Appearance Solid powder

Solubility
Soluble in DMSO (e.g., 70.52 mg/mL or 50 mM)

[6]

Handling and Safety Precautions
EXTREME HAZARD: N-Acetyl-Calicheamicin is extremely cytotoxic and must be handled

with extreme caution in a controlled laboratory environment by trained personnel only.

Engineering Controls
All handling of N-Acetyl-Calicheamicin, both in powder and solution form, must be

conducted in a certified Class II biological safety cabinet (BSC) or a compounding aseptic

containment isolator (CACI).[3]

The work area must be equipped with a readily accessible eyewash station and safety

shower.

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is mandatory when handling N-Acetyl-Calicheamicin. This

includes, but is not limited to:

Respiratory Protection: A fit-tested N95 or higher-level respirator is required to prevent

inhalation of aerosolized particles.[7]

Hand Protection: Double-gloving with chemotherapy-rated, powder-free nitrile gloves is

mandatory. The outer gloves should be changed frequently and immediately upon known

contamination.
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Eye and Face Protection: Chemical splash goggles and a full-face shield must be worn to

protect against splashes.

Body Protection: A disposable, solid-front gown with long sleeves and tight-fitting cuffs is

required to prevent skin contact.

Foot Protection: Disposable shoe covers should be worn to prevent the tracking of

contamination outside the designated handling area.

General Handling Procedures
Avoid the generation of dust and aerosols.

Use only designated and properly calibrated equipment for weighing and reconstituting the

compound.

All materials that come into contact with N-Acetyl-Calicheamicin must be decontaminated

or disposed of as hazardous waste.

Do not eat, drink, or smoke in the designated handling area.[1]

Wash hands thoroughly after handling, even if gloves were worn.[1]

Storage and Stability
Proper storage is critical to maintain the potency and stability of N-Acetyl-Calicheamicin.

Form Storage Condition Stability

Powder
-20°C for long-term (months to

years)[3]

Stable for up to 3 years at

-20°C[6]

2-8°C for short-term (days to

weeks)[3]

In Solvent (e.g., DMSO) -80°C Up to 1 year[6]

Note: Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles.
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Spill and Decontamination Protocols
Immediate and proper management of spills is critical to prevent exposure and environmental

contamination.

Spill Kit
A dedicated cytotoxic spill kit must be readily available in all areas where N-Acetyl-
Calicheamicin is handled. The kit should contain:

Warning signs to isolate the spill area.

Appropriate PPE (as listed in section 3.2).

Absorbent pads or pillows.

For powder spills, damp cloths or towels.

A scoop and scraper for collecting glass fragments.

Two sealable cytotoxic waste disposal bags.

Detergent solution.

70% isopropyl alcohol.

Spill Cleanup Procedure
The following procedure should be followed for spills of N-Acetyl-Calicheamicin:

Evacuate and Secure the Area: Immediately alert others in the vicinity and restrict access to

the spill area. Post warning signs.

Don Appropriate PPE: Before addressing the spill, don the complete PPE ensemble from the

spill kit.

Contain the Spill:
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For liquid spills: Gently cover the spill with absorbent pads, working from the outside in to

prevent further spreading.

For powder spills: Carefully cover the spill with damp absorbent cloths to avoid generating

aerosols.[8]

Collect Waste:

Use a scoop to collect any broken glass and place it in a designated chemotherapy sharps

container.

Carefully collect all absorbent materials and contaminated debris and place them in the

inner cytotoxic waste bag.

Decontaminate the Surface:

Clean the spill area thoroughly with a detergent solution, again working from the outside

in. Discard the cleaning materials into the waste bag.

Rinse the area with water and dry with fresh absorbent pads, which should also be

disposed of in the waste bag.

Perform a final wipe-down of the area with 70% isopropyl alcohol.[8]

Dispose of Waste: Seal the inner waste bag and place it inside the second waste bag.

Dispose of the sealed bag in accordance with institutional guidelines for cytotoxic waste.

Doff PPE: Remove PPE in the reverse order it was put on, being careful to avoid self-

contamination. Dispose of all disposable PPE as cytotoxic waste.

Wash Hands: Thoroughly wash hands with soap and water.

Report the Incident: Document and report the spill according to your institution's safety

protocols.

Experimental Protocols
Preparation of Stock Solutions
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Due to its high potency, N-Acetyl-Calicheamicin is typically used at very low concentrations. It

is recommended to prepare a high-concentration stock solution in a suitable solvent, such as

DMSO, which can then be serially diluted for experiments.

Example: To prepare a 1 mM stock solution in DMSO:

Calculate the required mass of N-Acetyl-Calicheamicin based on its molecular weight

(1410.38 g/mol ).

Under a BSC, carefully weigh the required amount of the compound.

Add the appropriate volume of anhydrous DMSO to achieve a 1 mM concentration.

Mix thoroughly by vortexing or sonication until fully dissolved.[6]

Aliquot the stock solution into smaller volumes in cryovials for storage at -80°C.

In Vitro Cytotoxicity Assay (MTT Assay)
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

method to assess cell viability. The following is a general protocol that should be optimized for

your specific cell line and experimental conditions.

Materials:

Target cancer cell line(s)

Complete cell culture medium

N-Acetyl-Calicheamicin stock solution (e.g., 1 mM in DMSO)

MTT solution (5 mg/mL in PBS)

Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

96-well microplates

Multichannel pipette
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Microplate reader

Procedure:

Cell Seeding:

Harvest and count cells.

Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000

cells/well) in 100 µL of complete culture medium.

Incubate the plate at 37°C in a humidified 5% CO₂ atmosphere for 24 hours to allow for

cell attachment.

Drug Treatment:

Prepare serial dilutions of N-Acetyl-Calicheamicin in complete culture medium from your

stock solution. Due to its high potency, a starting concentration in the low nanomolar to

picomolar range is recommended.

Carefully remove the medium from the wells and add 100 µL of the drug dilutions to the

respective wells.

Include a vehicle control (medium with the same final concentration of DMSO as the

highest drug concentration) and a no-treatment control.

Incubation:

Incubate the plate for a desired treatment period (e.g., 48, 72, or 96 hours).

MTT Addition:

After the incubation period, add 20 µL of MTT solution to each well.

Incubate for 2-4 hours at 37°C, allowing viable cells to convert the yellow MTT to purple

formazan crystals.

Formazan Solubilization:
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Carefully remove the medium containing MTT.

Add 150 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan

crystals.

Mix gently on an orbital shaker for 15 minutes to ensure complete dissolution.

Absorbance Measurement:

Measure the absorbance at a wavelength of 570 nm using a microplate reader.

Data Analysis:

Calculate the percentage of cell viability for each treatment group relative to the vehicle

control.

Plot the cell viability against the drug concentration and use a suitable software to

determine the IC₅₀ value (the concentration of the drug that inhibits 50% of cell growth).

Quantitative Data
The following table summarizes the reported IC₅₀ values for N-Acetyl-Calicheamicin in

various cancer cell lines.

Cell Line Cancer Type IC₅₀ (ng/mL) Reference

Various ALL cell lines
Acute Lymphoblastic

Leukemia
0.15 - 4.9 [1]

Note: IC₅₀ values can vary depending on the specific cell line, assay conditions, and exposure

time.

Mechanism of Action and Signaling Pathway
N-Acetyl-Calicheamicin exerts its cytotoxic effects by inducing DNA double-strand breaks.[3]

This triggers a cascade of cellular events culminating in apoptosis. The process is generally

independent of p53 but is highly dependent on the pro-apoptotic protein Bax.[9][10]
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Caption: N-Acetyl-Calicheamicin induced apoptosis pathway.
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Caption: Experimental workflow for the MTT cytotoxicity assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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